7,8-Diaminononanoate cation
Overview
Description
7,8-diaminononanoate cation is conjugate acid of 7,8-diaminononanoic acid. It is a conjugate acid of a 7,8-diaminononanoic acid.
Scientific Research Applications
Crystal Engineering
In the realm of crystal engineering, the flexibility and functionality of diaminoalkane cations, similar to 7,8-Diaminononanoate, have been harnessed to develop new polyiodide structures. For instance, the reaction of 1,9-diaminononane with hydroiodic acid and iodine resulted in a compound with a layered polyiodide structure, showcasing the potential of diaminoalkane cations in guiding the formation of intricate solid-state structures (Reiss & Engel, 2004).
Structural Chemistry
In structural chemistry, the interaction of diamino cations with other elements can lead to the synthesis of novel compounds with unique properties. A study involving the synthesis and structural characterization of a nonmetal cation polyborate salt, using 1,2-diaminoethane, highlighted the formation of supramolecular H-bonded networks, demonstrating the structural versatility of diamino cations (Beckett et al., 2011).
properties
Molecular Formula |
C9H21N2O2+ |
|---|---|
Molecular Weight |
189.28 g/mol |
IUPAC Name |
7,8-bis(azaniumyl)nonanoate |
InChI |
InChI=1S/C9H20N2O2/c1-7(10)8(11)5-3-2-4-6-9(12)13/h7-8H,2-6,10-11H2,1H3,(H,12,13)/p+1 |
InChI Key |
KCEGBPIYGIWCDH-UHFFFAOYSA-O |
Canonical SMILES |
CC(C(CCCCCC(=O)[O-])[NH3+])[NH3+] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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